Cas no 5407-41-0 (1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]-)

1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]- structure
5407-41-0 structure
Product Name:1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]-
CAS No:5407-41-0
MF:C12H9N3O4
MW:259.217562437058
CID:385155
PubChem ID:221193
Update Time:2025-04-19

1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]-
    • (4Z)-3-hydroxy-4-[(2-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • (2-Nitro-benzol)-(1 azo 4)-resorcin
    • 2-nitro-2',4'-dihydroxyazobenzene
    • 2'-Nitro-2.4-dioxy-azobenzol
    • 4-((2-nitrophenyl)diazenyl)benzene-1,3-diol
    • 4-(2-Nitro-phenylazo)-resorcin
    • 4-(2-nitro-phenylazo)-resorcinol
    • NSC5421
    • CHEMBL1730043
    • 5407-41-0
    • NSC-5421
    • SCHEMBL8081716
    • MLS002637810
    • SMR001547326
    • HMS3089P24
    • Inchi: 1S/C12H9N3O4/c16-8-5-6-10(12(17)7-8)14-13-9-3-1-2-4-11(9)15(18)19/h1-7,16-17H/b14-13+
    • InChI Key: FIIZIGIBHJBQIJ-BUHFOSPRSA-N
    • SMILES: OC1C=C(C=CC=1/N=N/C1C=CC=CC=1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 259.05937
  • Monoisotopic Mass: 259.059306
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 108
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.45
  • Boiling Point: 443.4°Cat760mmHg
  • Flash Point: 222°C
  • Refractive Index: 1.665
  • PSA: 104.83
  • LogP: 3.94460
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